Cas no 51102-42-2 (8-Methyl-3,8-diazabicyclo[3.2.1]octane)

• Product Name: 8-Methyl-3,8-diazabicyclo[3.2.1]octane
• CAS No: 51102-42-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD09701388
• CID: 363247
• PubChem ID: 422924
• Update Time: 2025-05-23

8-Methyl-3,8-diazabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-3,8-diazabicyclo[3.2.1]octane
• 3,8-Diazabicyclo[3.2.1]octane, 8-methyl-
• 8-Methyl-3,8-diaza-bicyclo[3.2.1]octane
• EN300-623961
• CS-W004229
• A871372
• P11655
• SCHEMBL272039
• 51102-42-2
• OFNWMZRPXFBZPX-UHFFFAOYSA-N
• FT-0751205
• DTXSID00329708
• AKOS005167148
• SB11257
• AS-51002
• DB-071302

• MDL： MFCD09701388
• Inchi： 1S/C7H14N2/c1-9-6-2-3-7(9)5-8-4-6/h6-8H,2-5H2,1H3
• InChI Key： OFNWMZRPXFBZPX-UHFFFAOYSA-N
• SMILES： N1(C)C2CNCC1CC2

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 163-165 ºC
• Flash Point: 76.4±9.4 ºC,
• Solubility: Soluble (279 g/l) (25 º C),
• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 8-Methyl-3,8-diazabicyclo[3.2.1]octane

Comprehensive Overview of 8-Methyl-3,8-diazabicyclo[3.2.1]octane (CAS No. 51102-42-2)

8-Methyl-3,8-diazabicyclo[3.2.1]octane (CAS No. 51102-42-2) is a bicyclic organic compound featuring a unique nitrogen-containing heterocyclic structure. This compound, often referred to in scientific literature as a diazabicycloalkane, has garnered significant attention due to its versatile applications in pharmaceutical research, agrochemical development, and material science. Its molecular framework, characterized by a bridged bicyclic system, offers exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural uniqueness of 8-Methyl-3,8-diazabicyclo[3.2.1]octane lies in its 3,8-diazabicyclo[3.2.1]octane core, which is a hybrid of piperidine and pyrrolidine rings. This configuration enhances its potential as a building block for designing bioactive molecules. Researchers have explored its utility in developing central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter systems. The compound's methyl substitution at the 8-position further fine-tunes its physicochemical properties, such as lipophilicity and metabolic stability, which are critical for drug discovery.

In recent years, the demand for nitrogen-rich heterocycles like 8-Methyl-3,8-diazabicyclo[3.2.1]octane has surged, driven by the growing interest in precision medicine and targeted drug delivery. A common query among researchers is, "How does the bicyclic structure of 51102-42-2 influence its binding affinity to biological targets?" Studies suggest that the rigid framework of this compound allows for selective interactions with enzymes and receptors, making it a promising candidate for enzyme inhibitors and receptor modulators.

Another hot topic in the scientific community is the role of 8-Methyl-3,8-diazabicyclo[3.2.1]octane in green chemistry. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly catalytic methods to produce this compound. Questions like "What are the most efficient synthetic routes for CAS 51102-42-2?" are frequently searched. Recent advancements highlight the use of metal-free catalysts and microwave-assisted synthesis to reduce waste and improve yield.

The compound's applicability extends beyond pharmaceuticals. In material science, 8-Methyl-3,8-diazabicyclo[3.2.1]octane serves as a precursor for functionalized polymers and coordination complexes. Its ability to form stable chelates with transition metals has been exploited in designing catalysts for organic transformations. This versatility aligns with the rising trend of multi-disciplinary research, where chemical entities bridge gaps between biology, chemistry, and engineering.

From an analytical perspective, characterizing 51102-42-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are paramount for industrial and academic applications. A frequently asked question is, "What spectroscopic markers distinguish 8-Methyl-3,8-diazabicyclo[3.2.1]octane from similar bicyclic amines?" The answer lies in its distinct proton coupling patterns and nitrogen-induced deshielding effects.

In summary, 8-Methyl-3,8-diazabicyclo[3.2.1]octane (CAS No. 51102-42-2) stands out as a multifaceted compound with broad utility. Its relevance in drug design, sustainable synthesis, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific innovation.